Cas no 139356-39-1 ((3R-trans)-2-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxycyclohexylideneethyldiphenyl-phosphine Oxide)

• Product Name: (3R-trans)-2-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxycyclohexylideneethyldiphenyl-phosphine Oxide
• CAS No: 139356-39-1
• Molecular Formula: C₃₂H₅₁O₃PSi₂
• Molecular Weight: 570.8903
• MDL: MFCD18207201
• CID: 835500
• PubChem ID: 11146215

(3R-trans)-2-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxycyclohexylideneethyldiphenyl-phosphine Oxide Properties

Names and Identifiers

• (1R,3R)-1,3-bis((tert-butyldimethyl)silanyloxy)-5-[2-(diphenylphosphinoyl)-ethylidene]cyclohexane
• (3R-trans)-[2-[3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclohexylidene]ethyl]diphenyl-phosphin
• (3R-trans)-[2-[3,5-Bis[[(1,1-diMethylethyl)diMethylsilyl]oxy]cyclohexylidene]ethyl]diphenyl-phosphine Oxide
• tert-butyl-[(1R,3R)-3-[tert-butyl(dimethyl)silyl]oxy-5-(2-diphenylphosphorylethylidene)cyclohexyl]oxy-dimethylsilane
• (1R,3R)-1,3-bis-((tert-butyldimethyl)silanyloxy)-5-[2-(diphenylphosphinoyl)-eth-(Z)-ylidene]-2-methylene-cyclohexane
• (3R,5R)-[bis(tert-butyldimethylsilyloxy)]cyclohexylidenethyldiphenylphosphine oxide
• [(3R,5R)-3,5-bis-(tert-butyldimethylsilanyloxy)cyclohexylidene]-ethyl-diphenylphosphine oxide
• [2-[(3R,5R)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclohexylidene]ethyl]diphenyl-phosphine Oxide
• Paricalcitol Impurity B
• (2-((3R,5R)-3,5-Bis((tert-butyldimethylsilyl)oxy)cyclohexylidene)ethyl)diphenylphosphine oxide
• (2-((3R,5R)-3,5-bis((tert-butyldimethylsilyl)oxy)cyclohexylidene) ethyl)diphenylphosphine oxide
• (3R,5R)-[2-[3,5-bis-(t-butyldimethyl-silanyloxy)-cyclohexylidene]-e
• 139356-39-1
• SCHEMBL3178296
• AS-74888
• DTXSID00456806
• (2-((3R,5R)-3,5-Bis((tert-butyldimethylsilyl)oxy)cyclohexylidene)ethyl)diphenylphosphineoxide
• AKOS027323524
• (3R,5R)-[2-[3,5-bis-(t-butyldimethyl-silanyloxy)-cyclohexylidene]-ethyl]-diphenyl-phosphine oxide
• (3R,5R)-[2-[3,5-Bis-(tert-butyl-dimethyl-silyloxy)-cyclohexylidene]-ethyl]-diphenyl-phosphine oxide
• MFCD18207201
• TERT-BUTYL({[(1R,3R)-3-[(TERT-BUTYLDIMETHYLSILYL)OXY]-5-[2-(DIPHENYLPHOSPHOROSO)ETHYLIDENE]CYCLOHEXYL]OXY})DIMETHYLSILANE
• LOVRVVSIBIVFTN-VSGBNLITSA-N
• CS-M0459
• (2-((3R,5R)-3,5-Bis((t-butyldimethylsilyl)oxy)cyclohexylidene)ethyl)diphenylphosphine oxide
• (3R,5R)-[2-[3,5-bis-(t-butyldimethylsilanyloxy)-cyclohexylidene]-ethyl]-diphenyl-phosphine oxide
• (3R,5R)-[2-[3,5-bis-(t-butyl-dimethyl-silanyloxy)-cyclohexylidene]-ethyl]-diphenyl-phosphine oxide
• Phosphine oxide, [2-[(3R,5R)-3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclohexylidene]ethyl]diphenyl-

• MDL： MFCD18207201
• InChIKey： LOVRVVSIBIVFTN-VSGBNLITSA-N
• Inchi： 1S/C32H51O3PSi2/c1-31(2,3)37(7,8)34-27-23-26(24-28(25-27)35-38(9,10)32(4,5)6)21-22-36(33,29-17-13-11-14-18-29)30-19-15-12-16-20-30/h11-21,27-28H,22-25H2,1-10H3/t27-,28-/m1/s1
• SMILES： P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(C([H])([H])/C(/[H])=C1/C([H])([H])[C@]([H])(C([H])([H])[C@@]([H])(C/1([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 570.31100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 570.31143555g/mol
• Heavy Atom Count: 38
• Complexity: 780
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 8.89160
• PSA: 45.34000
• Solubility: Insuluble (3.5E-4 g/L) (25 ºC),
• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives